1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(3-methylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H19FN2O2/c1-13-4-2-5-16(12-13)21-18(23)17-6-3-11-22(17)19(24)14-7-9-15(20)10-8-14/h2,4-5,7-10,12,17H,3,6,11H2,1H3,(H,21,23)
• InChI Key: SCTUUJUZUOWWFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2CCCN2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide is a chemical compound that belongs to the family of proline derivatives. It is commonly known as 4F-PPA and is used in scientific research for its potential therapeutic properties. This compound has gained significant attention in the scientific community due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. It may also work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as improve mood and cognitive function. It has also been shown to have anticonvulsant effects and may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide in lab experiments is its unique chemical structure, which allows for the study of its potential therapeutic properties. However, one limitation is that it has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on 1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide. One direction is to further study its potential therapeutic properties, particularly in the treatment of neuropathic pain, addiction, and depression. Another direction is to study its safety and efficacy in humans, as well as its potential side effects. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with other neurotransmitters and enzymes in the brain.

Synthesis Methods

The synthesis of 1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide involves the reaction of 4-fluorobenzoyl chloride with N-(3-methylphenyl)prolinol in the presence of a base such as triethylamine. The reaction occurs in a solvent such as dichloromethane, and the resulting product is purified using chromatography techniques.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(3-methylphenyl)prolinamide has been studied extensively in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of neuropathic pain, addiction, and depression.